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Compound of Interest

Compound Name: 3-Oxopentanedial

Cat. No.: B15178327

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute
a comprehensive safety data sheet (SDS). 3-Oxopentanedial, also known as 3-
Oxoglutaraldehyde, is a reactive chemical for which a specific, detailed SDS is not readily
available in public domains. The information presented herein is aggregated from available
data on this compound and structurally similar chemicals. It is imperative that all handling of
this substance be conducted by trained professionals in a controlled laboratory setting,
adhering to all institutional and regulatory safety protocols.

Chemical Identification and Physical Properties

3-Oxopentanedial is a dicarbonyl compound with potential applications in chemical synthesis
and as a crosslinking agent. Due to its reactive nature, it is crucial to understand its physical
and chemical properties for safe handling and use.
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Property Value Source
3-Oxoglutaraldehyde,
Synonyms ) [1]
Pentanedial, 3-oxo-
CAS Number 57011-17-3 [1][2]
Molecular Formula C5H603 [11[2]
Molecular Weight 114.10 g/mol [1112]
Not explicitly available; likely a
Appearance -
liquid.
Not explicitly available; likely
Solubility soluble in water and organic
solvents.
Boiling Point Not available
Melting Point Not available
Vapor Pressure Not available
Density Not available

Hazard Identification and Toxicological Profile

While specific toxicological data for 3-Oxopentanedial is limited, its structural similarity to other

short-chain aldehydes, such as glutaraldehyde, suggests that it should be handled as a

hazardous substance. The primary hazards are expected to be:

» Acute Toxicity: Harmful if swallowed or inhaled.[3] May cause respiratory irritation.[3][4]

o Skin Corrosion/Irritation: Causes skin irritation.[4] Prolonged contact may lead to severe

burns.[3]

o Eye Damage/Irritation: Causes serious eye irritation, potentially leading to severe damage.[3]

[4]

¢ Sensitization: May cause an allergic skin reaction or asthma-like symptoms if inhaled.[3]
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Note: The toxicological properties of 3-Oxopentanedial have not been thoroughly investigated.
Therefore, it should be treated with the utmost caution, assuming a high degree of toxicity.

Safe Handling and Storage
Adherence to strict safety protocols is mandatory when working with 3-Oxopentanedial.
3.1. Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield are essential to prevent contact
with the eyes.[5]

o Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene) must be worn at all
times.[5]

» Skin and Body Protection: A lab coat or chemical-resistant apron should be worn.[5] In case
of a significant risk of splashing, full-body protection may be necessary.

» Respiratory Protection: All work should be conducted in a well-ventilated fume hood. If there
is a risk of generating aerosols or vapors, a respirator with an appropriate cartridge may be
required.[5]

3.2. Engineering Controls

o Work with 3-Oxopentanedial must be performed in a certified chemical fume hood to
minimize inhalation exposure.

e An eyewash station and safety shower must be readily accessible in the immediate work

area.
3.3. Handling Procedures

» Avoid all direct contact with the substance.

¢ Do not breathe dust, fumes, gas, mist, vapors, or spray.[4]

o Wash hands thoroughly after handling.[4]
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o Use only non-sparking tools, especially if the compound is determined to be flammable.[4]
o Keep away from heat, sparks, open flames, and hot surfaces.[4]

3.4. Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[5]

» Keep away from incompatible materials such as strong oxidizing agents, acids, and bases.

e The container should be clearly labeled with the chemical name and all appropriate hazard
warnings.

Accidental Release and First Aid Measures

4.1. Accidental Release

o Small Spills: Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite)
and place it in a sealed container for disposal.

o Large Spills: Evacuate the area immediately. Wear appropriate PPE, including respiratory
protection. Contain the spill if possible without risk. Notify environmental health and safety
personnel.

4.2. First Aid Measures

 Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer
oxygen. Seek immediate medical attention.[4]

» Skin Contact: Immediately flush the skin with copious amounts of water for at least 15
minutes while removing contaminated clothing. Seek immediate medical attention.[4]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, lifting
the upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.
Seek immediate medical attention.[4]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.
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Experimental Protocols

Detailed, validated experimental protocols for the synthesis and use of 3-Oxopentanedial are
not widely published. The following represents a generalized workflow that would require
optimization and stringent safety oversight.

5.1. General Synthesis Workflow

The synthesis of dicarbonyl compounds can be complex and may involve hazardous reagents
and intermediates. A potential synthetic route could involve the oxidation of a suitable

precursor.

Purification

Appropriate Precursor
(e.g., Chromatography, Distillation)

(e.g., diol or protected dialdehyde) Pure 3-Oxopentanedial

Oxidation Reaction .
(e.g., Swern, Dess-Martin) Crude 3-Oxopentanedial }—»

Click to download full resolution via product page
Caption: Generalized workflow for the synthesis of 3-Oxopentanedial.
5.2. Hypothetical Crosslinking Experiment Workflow

Given its structure, 3-Oxopentanedial could be used as a crosslinking agent for proteins or

other macromolecules.

Analysis of Crosslinking

Quenching of Reaction
(e.g., SDS-PAGE, Mass Spectrometry)

(e.g., addition of a primary amine)

Incubation
(Controlled Time and Temperature)

Macromolecule Solution
(e.g., Protein)

> Addition of
3-Oxopentanedial Solution

Click to download full resolution via product page

Caption: Hypothetical workflow for a macromolecule crosslinking experiment.

Biological Pathways and Signaling

There is currently no specific information available in the searched literature regarding the
biological activity of 3-Oxopentanedial or the signaling pathways it may affect. As a reactive
dialdehyde, it is plausible that it could interact with various biological macromolecules,
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potentially leading to cytotoxicity through mechanisms such as protein crosslinking and DNA
damage. However, without experimental data, any discussion of its effects on signaling

pathways would be purely speculative.

The following diagram illustrates a general, hypothetical mechanism by which a reactive

aldehyde could induce cellular stress pathways.
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Caption: Hypothetical mechanism of cellular stress induced by a reactive aldehyde.

Disposal Considerations
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Waste material should be treated as hazardous. Dispose of in accordance with all applicable
federal, state, and local environmental regulations. Do not allow the material to enter drains or
waterways.

This technical guide is intended to provide a starting point for the safe handling of 3-
Oxopentanedial. It is not a substitute for a formal risk assessment, which should be conducted
by qualified personnel before any work with this compound commences. Always consult the
latest safety and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Safety and Handling of 3-
Oxopentanedial]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15178327#safety-and-handling-of-3-oxopentanedial]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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